Cas no 2712-68-7 (1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 2712-68-7
• MF: C₁₀H₅Cl₂F₃O₂
• MW: 285.046711683273
• MDL: MFCD03419770
• CID: 253376
• PubChem ID: 12446255
• Update Time: 2025-10-28

1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(3,4-dichlorophenyl)-4,4,4-trifluoro-
• 1-(3,4-Dichloro-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(3,4-dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione
• 4-(3',4'-Dichlorophenyl)-1,1,1-trifluorobutane-2,4-dione
• DTXSID50498635
• AB93390
• CS-0262065
• 1-(3,4-Dichlorobenzoyl)-3,3,3-trifluoroacetone
• 1-(3,4-DICHLOROPHENYL)-4,4,4-TRIFLUORO-1,3-BUTANEDIONE
• EN300-81171
• MFCD03419770
• A818921
• 1-(3, 4-dichlorophenyl)-4, 4, 4-trifluorobutane-1, 3-dione
• 2712-68-7
• AKOS000210595
• FT-0768571
• SCHEMBL1349410
• 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione

• MDL： MFCD03419770
• Inchi： 1S/C10H5Cl2F3O2/c11-6-2-1-5(3-7(6)12)8(16)4-9(17)10(13,14)15/h1-3H,4H2
• InChI Key： XAYCIVPYZDVHJM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC(C(F)(F)F)=O)=O)Cl

Computed Properties

• Exact Mass: 283.96200
• Monoisotopic Mass: 283.9618693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 3.69760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione

1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione (CAS 2712-68-7): A Versatile Chemical Compound for Modern Applications

1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione (CAS 2712-68-7) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to by its systematic name, features a unique combination of dichlorophenyl and trifluorobutane groups, making it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by the presence of chlorine and fluorine atoms, contributes to its distinct chemical properties and broad applicability.

The compound's CAS number 2712-68-7 is a critical identifier for researchers and manufacturers seeking high-purity chemicals for advanced applications. With the growing demand for fluorinated compounds in agrochemicals, pharmaceuticals, and materials science, 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione has emerged as a key building block. Its ability to act as a precursor in the synthesis of more complex molecules makes it indispensable in modern chemical research.

One of the most notable applications of 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione is in the development of pharmaceutical intermediates. The compound's trifluoromethyl group enhances the metabolic stability and bioavailability of drug candidates, a feature highly sought after in medicinal chemistry. Recent studies have explored its use in the synthesis of anti-inflammatory and antimicrobial agents, aligning with the global push for novel therapeutics.

In addition to pharmaceuticals, CAS 2712-68-7 finds utility in the agrochemical sector. The dichlorophenyl moiety is a common structural feature in many herbicides and pesticides, and the incorporation of fluorine atoms can improve the efficacy and environmental profile of these products. As sustainable agriculture gains traction, the demand for efficient and eco-friendly agrochemicals has surged, further highlighting the importance of this compound.

The synthesis and handling of 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione require specialized knowledge and equipment. Researchers often inquire about the best practices for storage and handling protocols to ensure safety and maintain the compound's integrity. Proper storage conditions, typically under inert atmospheres and at controlled temperatures, are essential to prevent degradation and ensure consistent performance in downstream applications.

Market trends indicate a steady rise in the demand for fluorinated organic compounds, driven by their unique properties and expanding applications. 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione is no exception, with manufacturers scaling up production to meet the needs of diverse industries. The compound's versatility and compatibility with various synthetic routes make it a valuable asset in both academic and industrial settings.

For those seeking detailed technical information, the CAS 2712-68-7 registry provides comprehensive data on the compound's physical and chemical properties. Key parameters such as melting point, solubility, and spectroscopic data are readily available, aiding researchers in their work. Additionally, regulatory information ensures compliance with international standards, a critical consideration for global trade and application.

In conclusion, 1-(3,4-Dichlorophenyl)-4,4,4-trifluorobutane-1,3-dione (CAS 2712-68-7) stands out as a multifaceted compound with significant potential across multiple industries. Its unique structural features and broad applicability make it a subject of ongoing research and development. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in advancing innovation and addressing contemporary challenges.